Cas no 2680876-49-5 (benzyl N-cyclohexyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate)

• Product Name: benzyl N-cyclohexyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate
• CAS No: 2680876-49-5
• MF: C₂₀H₂₁IN₄O₂
• MW: 476.310816526413
• CID: 5937937
• PubChem ID: 165927279
• Update Time: 2025-06-25

benzyl N-cyclohexyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-cyclohexyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate
• 2680876-49-5
• EN300-28304608

• Inchi： 1S/C20H21IN4O2/c21-17-13-22-18-11-12-19(23-25(17)18)24(16-9-5-2-6-10-16)20(26)27-14-15-7-3-1-4-8-15/h1,3-4,7-8,11-13,16H,2,5-6,9-10,14H2
• InChI Key： ZPIQFAFLTPQMBP-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C=CC(=NN21)N(C(=O)OCC1C=CC=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 476.07092g/mol
• Monoisotopic Mass: 476.07092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 59.7Ų

Additional information on benzyl N-cyclohexyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate

Introduction to Benzyl N-cyclohexyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate (CAS No. 2680876-49-5)

Benzyl N-cyclohexyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in pharmaceutical research. This compound, identified by the CAS number 2680876-49-5, has garnered attention in the scientific community due to its unique chemical properties and promising biological activities. The presence of a benzyl group, a cyclohexyl moiety, and an iodo-substituted imidazo[1,2-b]pyridazine core contributes to its distinct reactivity and functionality, making it a valuable candidate for further investigation in drug discovery and medicinal chemistry.

The compound's structure is particularly noteworthy for its potential in modulating biological pathways. The imidazo[1,2-b]pyridazine scaffold is a well-known pharmacophore that has been extensively studied for its role in various therapeutic applications. Specifically, the 3-iodo substituent on the imidazo[1,2-b]pyridazine ring enhances its reactivity, allowing for further functionalization and the development of novel derivatives with enhanced pharmacological properties. This feature makes Benzyl N-cyclohexyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate a compelling subject for synthetic chemists and pharmacologists alike.

In recent years, there has been a significant surge in research focused on developing small molecules that can interact with complex biological targets. The benzyl and cyclohexyl groups in this compound contribute to its solubility and bioavailability, which are critical factors in drug design. Furthermore, the carbamate moiety provides a site for further chemical modifications, enabling the creation of analogs with tailored biological activities. These attributes make Benzyl N-cyclohexyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate a versatile tool for exploring new therapeutic strategies.

The compound's potential applications extend to various areas of medicinal chemistry. For instance, its structure resembles several known bioactive molecules, suggesting that it may possess inhibitory effects on enzymes or receptors involved in disease pathways. Preliminary studies have hinted at its potential in modulating inflammatory responses and cellular signaling cascades, which are relevant to conditions such as cancer and autoimmune disorders. The iodo substituent also opens up possibilities for palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse functional groups and the synthesis of complex derivatives.

Advances in computational chemistry have further enhanced the understanding of Benzyl N-cyclohexyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate's behavior. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches complement experimental efforts by predicting the compound's affinity and selectivity profiles before costly synthesis trials. Such integrative strategies are becoming increasingly integral to modern drug discovery pipelines.

The synthesis of Benzyl N-cyclohexyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate involves multi-step organic transformations that highlight the expertise required in medicinal chemistry synthesis. Key steps include the formation of the imidazo[1,2-b]pyridazine core through cyclization reactions followed by functionalization with the iodo group. Subsequent attachment of the benzyl and cyclohexyl groups via carbamate linkage requires precise control over reaction conditions to ensure high yield and purity. These synthetic challenges underscore the importance of skilled chemists in translating complex chemical structures into viable pharmaceutical candidates.

Ongoing research is expanding the horizons of what can be achieved with Benzyl N-cyclohexyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate. Novel synthetic methodologies are being explored to improve accessibility and scalability of production, while innovative biological assays are being developed to evaluate its efficacy more comprehensively. Collaborative efforts between academic institutions and pharmaceutical companies are fostering an environment where such compounds can be rapidly translated from bench to bedside.

The future prospects of Benzyl N-cyclohexyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate are bright given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms, this compound stands poised to play a significant role in addressing unmet medical needs. Its development underscores the dynamic nature of pharmaceutical research and the continuous pursuit of innovative solutions to complex health challenges.